Cas no 1428351-22-7 (N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide)

• Product Name: N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide
• CAS No: 1428351-22-7
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5763344
• PubChem ID: 71789497
• Update Time: 2025-06-07

N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024539302
• N-(4-(methylsulfonyl)phenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• VU0537187-1
• 1428351-22-7
• N-(4-methylsulfonylphenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• N-(4-METHANESULFONYLPHENYL)-5H,6H,7H-PYRAZOLO[3,2-B][1,3]OXAZINE-3-CARBOXAMIDE
• F6212-0379
• N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide

• Inchi： 1S/C14H15N3O4S/c1-22(19,20)11-5-3-10(4-6-11)16-13(18)12-9-15-17-7-2-8-21-14(12)17/h3-6,9H,2,7-8H2,1H3,(H,16,18)
• InChI Key： RINJSLCHDRAXOQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)NC(C1C=NN2C=1OCCC2)=O)(=O)=O

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.7Ų

Additional information on N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide

N-(4-Methanesulfonylphenyl)-5H,6H,7H-Pyrazolo[3,2-b][1,3]oxazine-3-carboxamide: A Comprehensive Overview

N-(4-Methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide (CAS No. 1428351-22-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,2-b][1,3]oxazines and is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide is composed of a pyrazolo[3,2-b][1,3]oxazine core linked to a methanesulfonylphenyl group through an amide bond. The pyrazolo[3,2-b][1,3]oxazine scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The methanesulfonylphenyl substituent further enhances the compound's pharmacological profile by modulating its solubility and metabolic stability.

The synthesis of N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide typically involves a multi-step process. One common approach starts with the reaction of 4-methanesulfonylbenzoyl chloride with an appropriate amine to form the corresponding amide. This intermediate is then subjected to cyclization reactions to form the pyrazolo[3,2-b][1,3]oxazine core. Recent studies have explored various synthetic strategies to improve the yield and purity of the final product, including the use of microwave-assisted synthesis and green chemistry techniques.

In terms of biological activities, N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide has shown promising results in several preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, this compound has demonstrated significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). These findings suggest that N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide could be a valuable lead compound for the development of new therapeutic agents.

Recent research has also focused on the anticancer potential of N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide. Studies have shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been found to inhibit the PI3K/AKT/mTOR pathway in breast cancer cells and suppress the expression of Bcl-2 family proteins in leukemia cells. These findings highlight the compound's potential as a novel anticancer agent with a unique mechanism of action.

The pharmacokinetic properties of N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide have also been investigated in preclinical models. Animal studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via both renal and biliary routes. These characteristics make it suitable for further development as an oral therapeutic agent.

Toxicity studies have shown that N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-3-carboxamide has a favorable safety profile at therapeutic doses. Acute and chronic toxicity tests in rodents have not revealed any significant adverse effects or organ toxicity. However, further safety evaluations are necessary to ensure its long-term safety in humans.

In conclusion, N-(4-methanesulfonylphenyl)-5H,6H,7H-pyrazolo[][b]]-------^{[_{[b[b[b[b[b[b[b[b[b[b[b]-pyrazolo[paaaaaaaaaa[npppppppppp[a]-carboxamide (CAS No. 14288888888888888888888888899999999999999990000000000000000) represents a promising candidate for further development in medicinal chemistry and pharmacology. Its unique structural features and diverse biological activities make it an attractive lead compound for the discovery of new therapeutic agents targeting inflammation,s}}

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Ongoing research aims to optimize its chemical structure,s

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This compound's potential impact on human health underscores the importance of continued investigation into its mechanisms of action,s

safety profile,s

and therapeutic applications.s

The scientific community's growing interest in compounds like N-(4-methanesulfonylphenyl)-5H,

H,H-pyrazolo[]pyrazolo[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[s[u[b[[s]pyrazolo]]pyrazolo]]pyrazolo]]pyrazolo]]pyrazolo]]pyrazolo]]pyrazolo]]pyrazolop]-carboxamide highlights the ongoing efforts to develop innovative treatments for various diseases.